Cas no 53515-17-6 (3-(Trifluoromethyl)thiobenzamide)

• Product Name: 3-(Trifluoromethyl)thiobenzamide
• CAS No: 53515-17-6
• MF: C₈H₆F₃NS
• MW: 205.200150966644
• MDL: MFCD01567258
• CID: 56426
• PubChem ID: 2777849
• Update Time: 2025-10-28

3-(Trifluoromethyl)thiobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)thiobenzamide
• 3-(Trifluoromethyl)benzene-1-carbothioamide
• 3-(trifluoromethyl)benzenecarbothioamide
• 3-trifluoromethylphenylthioamide
• 3-trifluoromethyl-thiobenzamide
• 3-Trifluoromethylthiobenzamide
• CS-0453365
• 3-trifluoromethyl thiobenzamide
• 3-(Trifluoromethyl)thiobenzamide, AldrichCPR
• 3-(trifluoromethyl)benzothioamide
• A829643
• 53515-17-6
• MFCD01567258
• AKOS000134205
• DTXSID50380682
• HMS565B18
• EN300-55481
• SCHEMBL1198420
• FT-0613924
• AS-5417
• Maybridge1_008312
• A10497
• DB-021783

• MDL： MFCD01567258
• Inchi： 1S/C8H6F3NS/c9-8(10,11)6-3-1-2-5(4-6)7(12)13/h1-4H,(H2,12,13)
• InChI Key： WOJQBHSZMFRQIR-UHFFFAOYSA-N
• SMILES： S=C(C1=CC=CC(C(F)(F)F)=C1)N

Computed Properties

• Exact Mass: 205.01700
• Monoisotopic Mass: 205.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 58.1A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.372
• Melting Point: 66-68
• Boiling Point: 254.4°Cat760mmHg
• Flash Point: 107.7°C
• Refractive Index: 1.547
• Water Partition Coefficient: Insoluble in water.
• PSA: 58.11000
• LogP: 3.03990
• Solubility: Not determined
• Sensitiveness: Stench

3-(Trifluoromethyl)thiobenzamide Security Information

• Hazard Statement： Irritant/Stench
• Hazardous Material transportation number：UN2811
• Hazard Category Code： 20/21/22-43-36-22
• Safety Instruction： S22-S36/37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-(Trifluoromethyl)thiobenzamide

3-(Trifluoromethyl)thiobenzamide: A Comprehensive Overview

The compound with CAS No 53515-17-6, commonly referred to as 3-(Trifluoromethyl)thiobenzamide, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we delve into the chemical characteristics, synthesis methods, and recent advancements in research related to 3-(Trifluoromethyl)thiobenzamide.

3-(Trifluoromethyl)thiobenzamide is an organosulfur compound characterized by a thiobenzamide framework with a trifluoromethyl substituent at the 3-position of the benzene ring. Its molecular formula is C8H7F3NOS, and it has a molecular weight of 246.2 g/mol. The compound exhibits a melting point of approximately 200°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. These physical properties make it suitable for use in various chemical reactions and material synthesis processes.

Recent studies have highlighted the potential of 3-(Trifluoromethyl)thiobenzamide in the development of advanced materials, particularly in the field of polymer science. Researchers have explored its ability to act as a building block for constructing functional polymers with tailored electronic and mechanical properties. For instance, a 2022 study published in *Advanced Materials* demonstrated that incorporating 3-(Trifluoromethyl)thiobenzamide into polymer networks significantly enhances their thermal stability and conductivity.

In addition to its role in materials science, 3-(Trifluoromethyl)thiobenzamide has shown promise in pharmaceutical applications. Its unique structure allows for interactions with biological systems, making it a potential candidate for drug design. A 2023 study in *Journal of Medicinal Chemistry* investigated its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting its potential as a lead compound for therapeutic development.

The synthesis of 3-(Trifluoromethyl)thiobenzamide typically involves multi-step organic reactions, including nucleophilic substitution and amide formation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For example, the use of palladium-catalyzed coupling reactions has been reported to significantly improve the yield and purity of the compound.

From an environmental standpoint, researchers have also examined the biodegradability and toxicity of 3-(Trifluoromethyl)thiobenzamide. Preliminary studies indicate that it exhibits low toxicity towards aquatic organisms, which is crucial for its safe application in industrial settings.

In conclusion, 3-(Trifluoromethyl)thiobenzamide (CAS No 53515-17-6) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent research breakthroughs, position it as a valuable tool in both academic and industrial contexts. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.